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Introduction

N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-9,9'-spirobi[fluorene]-2,7-diamine, commonly known as
Spiro-NPB, is a hole-transporting material (HTM) widely utilized in high-performance organic
electronic devices. Its spirobifluorene core provides a rigid, three-dimensional structure that
ensures a high glass transition temperature (Tg) and excellent morphological stability, which
are crucial for long device lifetimes.[1][2] The twisted conformation of Spiro-NPB helps to
prevent intermolecular interactions and crystallization, leading to the formation of stable and
homogeneous amorphous films.[3] This document provides an overview of Spiro-NPB based
device architectures, summarizes key performance data, and offers detailed protocols for
device fabrication and characterization.

Application in Organic Light-Emitting Diodes
(OLEDS)

Spiro-NPB and its derivatives are frequently employed as the hole-transporting layer (HTL) in
both fluorescent and phosphorescent OLEDSs. Its high hole mobility and suitable highest
occupied molecular orbital (HOMO) energy level facilitate efficient hole injection from the anode
and transport to the emissive layer (EML).

OLED Device Architectures
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A typical multilayer OLED structure incorporating Spiro-NPB as the HTL is shown below. The
layers are sequentially deposited on a transparent conductive oxide (TCO) coated substrate,
such as Indium Tin Oxide (ITO).

Caption: Generic OLED device architecture featuring a Spiro-NPB hole transport layer.

Performance Data

The performance of OLEDs using Spiro-NPB and its derivatives often surpasses that of
devices based on the more conventional N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine
(NPB). The rigid spiro structure contributes to higher efficiency and stability.

Table 1: Performance Comparison of Hole Transport Materials in Red Phosphorescent
OLEDSs[1]

Max.
Device Max. Power Max. EQE Turn-on
HTM Current Eff.
Structure Eff. (Im/W) (%) Voltage (V)
(cd/A)
ITO/IDNTPD/
NPB NPB/EML/B  15.38 - 13.58 4.0
Alqg/LiF/Al
ITO/DNTPD/
) Spiro-
Spiro-NPB 9.24 8.26 9.82 4.5
NPB/EML/BA
Ig/LiF/Al
ITO/DNTPD/
HTM
HTM 1B* 16.16 11.17 13.64 4.0
1B/EML/BAIq
LiF/AI

Note: HTM 1B is a synthesized spirobifluorene-based material compared against Spiro-NPB.

[1]

Table 2: Material Properties of Selected Hole Transport Materials[1][4]
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. Td (°C, 5%
Material HOMO (eV) LUMO (eV) Tg (°C)
loss)
Spiro-NPB 5.32 2.38 126 420
HTM 1A* 5.33 2.45 110 450
HTM 1B* 5.54 2.62 180 495

Note: HTM 1A and 1B are derivatives of the spirobifluorene core.[1][4]

Application in Perovskite Solar Cells (PSCs)

While Spiro-OMeTAD is the most common HTM in high-efficiency PSCs, spiro-based
compounds like Spiro-NPB and its analogues are explored as alternatives to improve stability
and performance. The primary role of the HTM in a PSC is to efficiently extract holes from the
perovskite absorber layer and transport them to the metal contact while blocking electrons.

PSC Device Architectures

PSCs are typically fabricated in either n-i-p (regular) or p-i-n (inverted) configurations. The n-i-p
structure, where Spiro-NPB would be used, is depicted below.

Caption: Generic n-i-p PSC architecture where a spiro-based HTM can be used.

Performance Data

A study developed a Spiro-OMeTAD analogue, named spiro-Naph, which demonstrates the
potential of modifying the spiro core to achieve superior performance and stability in PSCs.

Table 3: Photovoltaic Performance of PSCs with Different Spiro-based HTMs[5]

HTM Voc (V) Jsc (mA/cm?) FF (%) PCE (%)

Spiro-OMeTAD 1.16 25.41 81.3 24.01

| spiro-Naph | 1.17 | 25.53 | 81.8 | 24.43 |
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The spiro-Naph-based device also exhibited excellent long-term stability, retaining a high
percentage of its initial efficiency after hundreds of hours under operational stress.[5]

Experimental Protocols
Protocol 1: Fabrication of a Spiro-NPB Based OLED

This protocol describes a general procedure for fabricating a multilayer OLED using thermal
evaporation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Spirobifluorene Core-Based Novel Hole Transporting Materials for Red Phosphorescence
OLEDs - PMC [pmc.ncbi.nIm.nih.gov]

e 2. pubs.acs.org [pubs.acs.org]

o 3. researchgate.net [researchgate.net]
o 4. researchgate.net [researchgate.net]
o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: Spiro-NPB Based
Device Architecture and Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394941#spiro-npb-based-device-architecture-and-
performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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